![molecular formula C20H24N4O5S B1224751 N-(furan-2-ylmethylcarbamoyl)-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetamide](/img/structure/B1224751.png)
N-(furan-2-ylmethylcarbamoyl)-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetamide
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Overview
Description
N-[(2-furanylmethylamino)-oxomethyl]-2-[4-(2-phenylethenylsulfonyl)-1-piperazinyl]acetamide is a N-acylpiperazine.
Scientific Research Applications
Synthesis and Pharmacological Potential
Synthesis and Biological Properties : A study described the synthesis of pyrolin derivatives, which are similar to the compound . These derivatives showed anti-exudative properties in animal models, indicating their potential as new medicinal compounds (Chalenko et al., 2019).
Antimicrobial Activity : Novel synthesis and antimicrobial activities of derivatives related to the compound have been reported. These derivatives demonstrated significant antibacterial and antifungal properties (Nagarsha et al., 2023).
Anticancer Potential : Research has shown that similar acetamide derivatives exhibit potent anticancer activity against specific leukemia cell lines, highlighting their potential in cancer treatment (Horishny et al., 2021).
Antiviral Evaluation : Derivatives of this compound have been synthesized and tested for antiviral activity, with some showing promising results against viruses like the vesicular stomatitis virus (El-Telbani et al., 2011).
Chemical Synthesis and Applications
Decarboxylative Claisen Rearrangement : The compound's derivatives underwent a decarboxylative Claisen rearrangement, a significant reaction in organic chemistry, indicating its utility in complex chemical syntheses (Craig et al., 2005).
Biomarker for Carcinogen Exposure : A study utilized a derivative of this compound as a biomarker for internal exposure to a carcinogen in rodents, demonstrating its potential in toxicological research (Sachse et al., 2017).
Antifungal Activities : Heterocyclic compounds similar to the compound have been synthesized and tested for their antifungal effects, showcasing their potential in combating fungal infections (Kaplancıklı et al., 2013).
Chiral Catalysts in Organic Synthesis : The compound's derivatives have been used in chiral phosphine-catalyzed reactions, important for producing enantiomerically pure substances in pharmaceuticals (Jiang et al., 2008).
properties
Molecular Formula |
C20H24N4O5S |
---|---|
Molecular Weight |
432.5 g/mol |
IUPAC Name |
N-(furan-2-ylmethylcarbamoyl)-2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]acetamide |
InChI |
InChI=1S/C20H24N4O5S/c25-19(22-20(26)21-15-18-7-4-13-29-18)16-23-9-11-24(12-10-23)30(27,28)14-8-17-5-2-1-3-6-17/h1-8,13-14H,9-12,15-16H2,(H2,21,22,25,26)/b14-8+ |
InChI Key |
UCAUFTLUBFRUPJ-RIYZIHGNSA-N |
Isomeric SMILES |
C1CN(CCN1CC(=O)NC(=O)NCC2=CC=CO2)S(=O)(=O)/C=C/C3=CC=CC=C3 |
SMILES |
C1CN(CCN1CC(=O)NC(=O)NCC2=CC=CO2)S(=O)(=O)C=CC3=CC=CC=C3 |
Canonical SMILES |
C1CN(CCN1CC(=O)NC(=O)NCC2=CC=CO2)S(=O)(=O)C=CC3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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